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Compound of Interest

Compound Name: CP102
CAS No.: 126055-13-8
Cat. No.: B160784
Get Quote
. J

The following table summarizes the quantitative performance data for a selection of
commercially available Human C-Peptide ELISA kits. These kits are based on the sandwich
ELISA principle, where the C-Peptide in the sample is captured by a pre-coated antibody and
then detected by a second, enzyme-conjugated antibody.[4][5][6]
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. . . . Kit E (Eagle
Kit A Kit B Kit C Kit D . )
Feature . . . Bioscience
(Invitrogen) (Abcam) (Calbiotech) (Mercodia) |
S
Product Code = BMS2191-2 ab260064 CP179S 10-1136-01 CPE31-K01
23-1,500 0.7-1.9 0.2-10 Varies by Varies by
Assay Range _
pg/mL[4] ng/mL ng/mL[2] calibrator standard
Sensitivity 2.9 pag/mL[4] 1.45 pg/mL[7] 0.2 ng/mL[2] Not specified Not specified
Serum,
Serum,
Plasma,
) Plasma, Serum, Serum,
Sample Urine, Cell )
Urine, Cell Serum Plasma, EDTA-
Type(s) Culture )
Culture Urine[6] Plasma[5]
Supernatant] )
Media[7]
4]
Sample N 50 pL (for
50 pL[4] Not specified 50 pL[2] 25 pL[6] )
Volume duplicate)[5]
Assay Time 4 hours[4] 90 minutes[7]  Not specified ~2 hours Not specified
Intra-assay 5 » . »
oV <6%][4] Not specified Not specified Not specified Not specified
Inter-assay n n n n
oV <10%][4] Not specified Not specified Not specified Not specified
Detection Colorimetric[4  Colorimetric[8 ) ) Colorimetric[6  Colorimetric[5
Colorimetric
Method ] ] ] ]
Species
o Human[4] Human][7] Human[2] Human]6] Human][5]
Reactivity

Experimental Protocols

The following is a generalized protocol for a typical sandwich ELISA for C-Peptide

quantification. For precise details, always refer to the manufacturer's manual provided with the

specific Kit.
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Principle of the Method

The sandwich ELISA method involves the following key steps:
A microplate is pre-coated with a monoclonal antibody specific to human C-Peptide.[4][6]

Standards, controls, and samples are added to the wells, and the C-Peptide present binds to
the immobilized antibody.[4]

After a washing step, a second biotin-conjugated or horseradish peroxidase (HRP)-
conjugated antibody that recognizes a different epitope on the C-Peptide is added, forming a
"sandwich" complex.[4][5]

If a biotinylated detection antibody is used, an enzyme-conjugate like Streptavidin-HRP is
added in a subsequent step.

Following another wash to remove unbound reagents, a substrate solution (e.g., TMB) is
added, which reacts with the HRP to produce a color change.[6]

The reaction is stopped, and the intensity of the color, which is proportional to the amount of
C-Peptide, is measured using a microplate reader at a specific wavelength (e.g., 450 nm).[4]

Reagent Preparation

» Wash Buffer: Dilute the concentrated wash buffer with deionized water to the working
concentration as specified in the kit manual.

Standards and Controls: Reconstitute lyophilized standards and controls with the provided
diluent to create a standard curve and for quality control.

Samples: Collect blood samples (serum or plasma) according to standard procedures.[5][6]
If necessary, dilute samples with the provided sample diluent.

Assay Procedure

o Add Reagents: Pipette standards, controls, and samples into the appropriate wells of the
microplate.[6]
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 Incubation 1: Add the detection antibody to each well. Cover the plate and incubate for the
specified time and temperature (e.g., 1 hour at room temperature).[6]

e Wash: Aspirate the contents of the wells and wash the plate multiple times with the prepared
wash buffer.[6]

o Add Conjugate (if applicable) and Substrate: Add the enzyme conjugate (e.g., Streptavidin-
HRP) and incubate. After another wash step, add the substrate solution to each well and
incubate in the dark.

o Stop Reaction: Add the stop solution to each well to terminate the color development.

o Read Plate: Measure the absorbance of each well using a microplate reader at the
recommended wavelength.

o Data Analysis: Generate a standard curve by plotting the absorbance of the standards
against their known concentrations. Use the standard curve to determine the concentration
of C-Peptide in the samples.

Mandatory Visualizations
C-Peptide and Insulin Signaling Pathway

C-Peptide is cleaved from proinsulin during the synthesis of insulin.[1] While not binding to the
insulin receptor, C-peptide can activate several intracellular signaling pathways, some of which
intersect with the insulin signaling cascade.[9][10] These pathways can influence cellular
functions such as proliferation, growth, and survival.[9]
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Insulin and C-Peptide Signaling Pathways

Cell Membrane Intracellular Signaling
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Caption: Insulin and C-Peptide signaling pathways.

Sandwich ELISA Experimental Workflow

The following diagram illustrates the sequential steps of a typical sandwich ELISA for C-
Peptide detection.
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Sandwich ELISA Workflow for C-Peptide Detection
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Caption: Workflow of a sandwich ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b160784?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/C-peptide
https://calbiotech.com/products/c-peptide-elisa
https://www.biocompare.com/pfu/110627/soids/3357/ELISA_Kit/C_Peptide
https://www.thermofisher.com/elisa/product/Human-C-Peptide-ELISA-Kit/BMS2191-2
https://eaglebio.com/wp-content/uploads/data-pdf/cpt31-k01-human-c-peptide-elisa-assay-kit-insert.pdf
https://diagenics.co.uk/wp-content/uploads/2024/12/C-peptide-10-1136-01-DfU-v-13_0.pdf
https://www.abcam.com/en-us/products/elisa-kits/human-c-peptide-elisa-kit-ab260064
https://www.abcam.com/en-us/products/elisa-kits/c-peptide-elisa-kit-ab178641
https://www.researchgate.net/figure/Proposed-pathways-of-intersection-of-C-peptide-and-insulin-signaling-cascades-adapted_fig1_342487517
https://pmc.ncbi.nlm.nih.gov/articles/PMC2276616/
https://www.benchchem.com/product/b160784/docs#performance-comparison-of-c-peptide-elisa-kits
https://www.benchchem.com/product/b160784/docs#performance-comparison-of-c-peptide-elisa-kits
https://www.benchchem.com/product/b160784/docs#performance-comparison-of-c-peptide-elisa-kits
https://www.benchchem.com/product/b160784/docs#performance-comparison-of-c-peptide-elisa-kits
https://www.benchchem.com/product/b160784?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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